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Compound of Interest

Compound Name: Monomethyl adipate

Cat. No.: B1677414 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. Monomethyl adipate, a common laboratory chemical, requires careful

management throughout its lifecycle, from use to disposal. This guide provides essential safety

and logistical information for the proper disposal of monomethyl adipate.

Key Safety and Handling Information
Monomethyl adipate is classified as a hazardous chemical that can cause skin and serious

eye irritation.[1][2][3] It may also lead to respiratory tract irritation.[1][4] Therefore, adherence to

strict safety protocols is crucial. When handling this substance, always use adequate

ventilation and wear appropriate personal protective equipment (PPE), including protective

gloves and eye/face protection.[2][3][5] It is imperative to avoid contact with skin and eyes and

to wash hands thoroughly after handling.[3][4]

In the event of a spill, the area should be cleared, and the spill should be contained and

absorbed with an inert material. The collected waste must then be placed in a suitable, closed

container for disposal.[1][2]

Quantitative Data
The following table summarizes the key physical and chemical properties of monomethyl
adipate:
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Property Value

CAS Number 627-91-8

Molecular Formula C7H12O4

Molecular Weight 160.17 g/mol

Appearance Colorless liquid

Boiling Point 162 °C @ 10 mmHg[2]

Melting Point 8 - 9 °C[2]

Disposal Procedures
The primary directive for the disposal of monomethyl adipate is that it must be handled as

hazardous waste and disposed of through an approved waste disposal plant.[1] It is crucial to

consult and comply with all local, regional, and national hazardous waste regulations to ensure

complete and accurate classification and disposal.[1] Under no circumstances should

monomethyl adipate be emptied into drains.[1]

The following diagram outlines the logical workflow for the proper disposal of monomethyl
adipate waste in a laboratory setting.
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5. Arrange for Pickup by a
Licensed Waste Disposal Vendor
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Monomethyl Adipate Disposal Workflow
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This structured approach ensures that all safety and regulatory requirements are met,

minimizing risks to personnel and the environment. By following these procedures, laboratories

can maintain a high standard of safety and compliance in the management of chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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